Cas no 5419-02-3 (1-(dimethylamino)methylnaphthalen-2-ol)

• Product Name: 1-(dimethylamino)methylnaphthalen-2-ol
• CAS No: 5419-02-3
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• MDL: MFCD00086150
• CID: 85342
• PubChem ID: 223180
• Update Time: 2025-05-21

1-(dimethylamino)methylnaphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-Dimethylaminomethyl-2-naphthol
• 1-[(DIMETHYLAMINO)METHYL]-2-NAPHTHOL
• F3097-2765
• N,N-dimethyl-1-aminomethyl-2-naphthol
• 1-(dimethylamino)methylnaphthalen-2-ol
• 2-Naphthalenol, 1-[(dimethylamino)methyl]-
• SR-01000004629
• MLS001002262
• SR-01000004629-2
• 1-((dimethylamino)methyl)naphthalen-2-ol
• CCG-47433
• NSC651416
• MFCD00086150
• HMS2750M17
• NSC10556
• AKOS000273151
• NSC-10556
• 1-[(dimethylamino)methyl]naphthalen-2-ol
• 1-(DIMETHYLAMINOMETHYL)-2-NAPHTHOL
• CHEMBL1368771
• 5419-02-3
• SCHEMBL8114346
• SR-01000004629-1
• CS-0220667
• Z44110961
• DTXSID50278898
• FT-0635695
• EN300-07237
• NSC-651416
• GOHHBFSPKLRUNF-UHFFFAOYSA-N
• Oprea1_286323
• 2-hydroxy-1-(dimethylaminomethyl)naphthalene
• Maybridge1_000124
• SMR000368789
• 1-(dimethylaminomethyl)naphthalen-2-ol
• SB77961
• AS-62951
• MixCom1_000234
• AE-641/00362007

• MDL： MFCD00086150
• Inchi： 1S/C13H15NO/c1-14(2)9-12-11-6-4-3-5-10(11)7-8-13(12)15/h3-8,15H,9H2,1-2H3
• InChI Key： GOHHBFSPKLRUNF-UHFFFAOYSA-N
• SMILES： OC1=CC=C2C=CC=CC2=C1CN(C)C

Computed Properties

• Exact Mass: 201.11500
• Monoisotopic Mass: 201.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.7
• Topological Polar Surface Area: 23.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.127
• Boiling Point: 325.8°Cat760mmHg
• Flash Point: 157.9°C
• PSA: 23.47000
• LogP: 2.60700
• Solubility: Not determined

Additional information on 1-(dimethylamino)methylnaphthalen-2-ol

Introduction to 1-(Dimethylamino)Methylnaphthalen-2-Ol (CAS No: 5419-02-3)

The compound known as 1-(dimethylamino)Methylnaphthalen-2-Ol with CAS number 5419-02-3 is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, with a hydroxyl group at the 2-position and a dimethylamino methyl group at the 1-position. Its unique structure endows it with distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of naphthol derivatives in various biological systems. For instance, research published in *Journal of Medicinal Chemistry* in 2023 demonstrated that 1-(dimethylamino)Methylnaphthalen-2-Ol exhibits promising antioxidant activity, making it a potential candidate for anti-aging skincare products. The dimethylamino group enhances the molecule's ability to scavenge free radicals, which are known to contribute to cellular damage and aging.

In addition to its antioxidant properties, this compound has shown potential in the field of optoelectronics. A study conducted at the University of California revealed that naphthol derivatives like 1-(dimethylamino)Methylnaphthalen-2-Ol can be used as efficient hole transport materials in organic light-emitting diodes (OLEDs). The hydroxyl group at the 2-position plays a crucial role in stabilizing charge transfer states, thereby improving device efficiency.

The synthesis of 1-(dimethylamino)Methylnaphthalen-2-Ol involves a multi-step process that typically begins with the oxidation of naphthol to form naphthoquinone intermediates. These intermediates are then subjected to nucleophilic substitution reactions with dimethylamine derivatives to introduce the dimethylamino methyl group. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly.

Another area where this compound has shown promise is in drug delivery systems. Researchers at the Massachusetts Institute of Technology (MIT) have explored its use as a carrier for hydrophobic drugs due to its amphiphilic nature. The hydroxyl group provides hydrophilic character, while the dimethylamino methyl group contributes hydrophobicity, making it ideal for encapsulating drugs and delivering them to specific targets within the body.

Furthermore, naphthol derivatives like 1-(dimethylamino)Methylnaphthalen-2-Ol have been investigated for their role in enzyme inhibition. A study published in *Nature Communications* demonstrated that this compound can inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent.

In conclusion, 1-(dimethylamino)Methylnaphthalen-2-Ol (CAS No: 5419-02-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new properties and uses for this compound, its significance in various fields is expected to grow further.